Cas no 174819-51-3 (Rabdoketone B)

• Product Name: Rabdoketone B
• CAS No: 174819-51-3
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 1080912
• PubChem ID: 10797103
• Update Time: 2025-11-02

Rabdoketone B Chemical and Physical Properties

Names and Identifiers

• Rabdoketone B
• 3-Methyl-1-(5-methyl-3-furyl)-2-buten-1-one
• 3-methyl-1-(5-methylfuran-3-yl)but-2-en-1-one
• 174819-51-3
• AKOS032962626

• Inchi： 1S/C10H12O2/c1-7(2)4-10(11)9-5-8(3)12-6-9/h4-6H,1-3H3
• InChI Key： WHHCRTQLINGYSY-UHFFFAOYSA-N
• SMILES： O1C=C(C(/C=C(\C)/C)=O)C=C1C

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Color/Form: Liquid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Rabdoketone B

Comprehensive Analysis of Rabdoketone B (CAS No. 174819-51-3): Properties, Applications, and Research Insights

Rabdoketone B (CAS No. 174819-51-3) is a naturally occurring diterpenoid compound that has garnered significant attention in recent years due to its unique structural features and potential biological activities. This compound belongs to the rabdoketone family, a group of secondary metabolites primarily isolated from plants of the Rabdosia genus. Researchers have been particularly interested in Rabdoketone B because of its promising pharmacological properties, including antioxidant, anti-inflammatory, and potential neuroprotective effects.

The molecular structure of Rabdoketone B features a distinctive ketone functional group, which contributes to its chemical reactivity and biological interactions. With a molecular formula of C₂₀H₂₈O₃ and a molecular weight of 316.44 g/mol, this compound exhibits moderate polarity, making it soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These physicochemical properties are crucial for its extraction, purification, and subsequent applications in research settings.

In the context of current scientific trends, Rabdoketone B has emerged as a subject of interest in several cutting-edge research areas. One particularly relevant application is in the field of natural product drug discovery, where scientists are actively exploring plant-derived compounds as potential leads for new therapeutic agents. The growing consumer preference for natural remedies and plant-based medicine has further increased the demand for comprehensive studies on compounds like Rabdoketone B.

Recent studies have investigated the mechanism of action of Rabdoketone B, particularly its interaction with cellular pathways involved in oxidative stress and inflammation. Preliminary findings suggest that this compound may modulate key signaling molecules such as NF-κB and Nrf2, which play central roles in the body's response to cellular damage. These discoveries align with current research priorities in age-related diseases and chronic inflammation, topics that consistently rank high in scientific literature searches.

The extraction and isolation of Rabdoketone B typically involve advanced chromatographic techniques, including high-performance liquid chromatography (HPLC) and preparative thin-layer chromatography (PTLC). These methods allow for the separation of Rabdoketone B from complex plant matrices while maintaining its structural integrity. Quality control protocols often employ mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to verify the purity and identity of the isolated compound.

From a commercial perspective, Rabdoketone B has attracted attention in the nutraceutical and cosmeceutical industries. The compound's potential antioxidant properties make it a candidate for inclusion in skincare formulations targeting anti-aging and photoprotection. These applications resonate with current market trends emphasizing clean beauty and science-backed skincare ingredients, topics that frequently appear in consumer searches and industry reports.

In pharmacological research, Rabdoketone B has shown promise in preclinical studies investigating its effects on neurodegenerative disorders. With the global increase in conditions like Alzheimer's and Parkinson's diseases, there is heightened interest in compounds that may offer neuroprotective benefits. While still in early stages, research on Rabdoketone B in this context addresses a critical unmet medical need and aligns with frequently searched topics in medical literature.

The stability profile of Rabdoketone B is another area of active investigation. Researchers are examining optimal storage conditions to maintain the compound's integrity, with particular focus on factors such as temperature, light exposure, and pH sensitivity. These studies are essential for ensuring reliable research outcomes and potential future therapeutic applications, addressing common concerns about compound stability and storage protocols that frequently appear in scientific queries.

From an ecological perspective, the sustainable sourcing of Rabdoketone B has become an important consideration. As consumers and researchers increasingly prioritize environmentally friendly extraction methods and sustainable natural product sourcing, studies are exploring alternative extraction techniques that minimize environmental impact while maximizing yield. These efforts respond to growing concerns about biodiversity conservation and ethical sourcing practices in the natural products industry.

In conclusion, Rabdoketone B (CAS No. 174819-51-3) represents a fascinating subject of study at the intersection of chemistry, pharmacology, and natural product research. Its diverse potential applications, from therapeutic development to cosmetic formulations, coupled with increasing scientific interest in plant-derived bioactive compounds, position Rabdoketone B as a compound worthy of continued investigation. As research progresses, we anticipate new insights into its mechanisms of action, optimization of extraction protocols, and potential translation into practical applications that address current health and wellness priorities.